Cas no 91520-00-2 (8-methoxy-3,4-dihydro-2H-1-benzopyran-3-one)

• Product Name: 8-methoxy-3,4-dihydro-2H-1-benzopyran-3-one
• CAS No: 91520-00-2
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD08236772
• CID: 803255
• PubChem ID: 11412695
• Update Time: 2025-06-06

8-methoxy-3,4-dihydro-2H-1-benzopyran-3-one Chemical and Physical Properties

Names and Identifiers

• 8-Methoxychroman-3-one
• 2H-1-Benzopyran-3(4H)-one,8-methoxy-
• 8-METHOXY-2H-CHROMEN-3(4H)-ONE
• 8-methoxy-4H-chromen-3-one
• 3-Hydroxy-8-methoxylbenzopyran
• 8-methoxy-2H-benzopyran-3-one
• 8-methoxy-3,4-dihydro-2H-1-benzopyran-3-one
• 8-Methoxy-3-Chromanone
• 8-Methoxy-chroman-3-on
• DTXSID50465029
• AKOS006285503
• CS-0236637
• EN300-172110
• FT-0658156
• SCHEMBL7363824
• AB43975
• A843959
• 91520-00-2

• MDL： MFCD08236772
• Inchi： 1S/C10H10O3/c1-12-9-4-2-3-7-5-8(11)6-13-10(7)9/h2-4H,5-6H2,1H3
• InChI Key： HHEBBHNRCWBWFR-UHFFFAOYSA-N
• SMILES： O1CC(CC2C=CC=C(C1=2)OC)=O

Computed Properties

• Exact Mass: 178.06300
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.205
• Boiling Point: 321.7°C at 760 mmHg
• Flash Point: 139.4°C
• Refractive Index: 1.546
• PSA: 35.53000
• LogP: 1.19920